Cas no 1045729-89-2 (5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene)

• Product Name: 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene
• CAS No: 1045729-89-2
• MF: C₁₂H₁₂
• MW: 156.223683357239
• CID: 6450328
• PubChem ID: 165612105
• Update Time: 2025-10-18

5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene Chemical and Physical Properties

Names and Identifiers

• 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene
• 1H-Indene, 2,3-dihydro-5-(2-propyn-1-yl)-

• Inchi： 1S/C12H12/c1-2-4-10-7-8-11-5-3-6-12(11)9-10/h1,7-9H,3-6H2
• InChI Key： RLIKCDCDJJCVQR-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(CC#C)C=C2)CC1

Experimental Properties

• Density: 1.030±0.06 g/cm3(Predicted)
• Boiling Point: 234.5±9.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene

5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene: A Promising Compound in Medicinal Chemistry and Drug Discovery

5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene, with the chemical formula C₁₁H₁₀ and CAS Registry Number 1045729-89-2, represents a novel class of aromatic hydrocarbons that have garnered significant attention in recent years. This compound is characterized by its unique molecular structure, which combines a six-membered indene ring system with a propargyl group (prop-2-yn-1-yl) at the 5-position. The presence of the alkyne moiety introduces unique chemical reactivity and potential for functionalization, making it a valuable scaffold in medicinal chemistry research.

Recent studies have highlighted the potential of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene in modulating biological targets associated with inflammatory diseases and neurodegenerative disorders. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit selective antagonism against the TRPV1 receptor, a key player in pain signaling pathways. This finding underscores the importance of the prop-2-yn-1-yl substituent in enhancing ligand-receptor interactions, which could lead to the development of novel analgesic agents.

The indene ring system in 5-(prop-2-yn-1-yl)-2,3-dih02-1H-indene contributes to its aromatic stability, while the alkyne functionality provides opportunities for click chemistry approaches. This combination of structural features makes the compound an attractive candidate for the design of multifunctional therapeutics. Researchers have explored the use of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene as a building block for synthesizing hybrid molecules with dual pharmacological activities, such as anti-inflammatory and anti-cancer properties.

Advancements in synthetic methodologies have enabled the efficient preparation of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene through catalytic cross-coupling reactions. A 2022 study published in Organic Letters reported a novel route involving the use of palladium-catalyzed alkyne-alkene coupling to introduce the propargyl group selectively onto the indene framework. This synthetic strategy not only enhances the scalability of the compound but also allows for the introduction of diverse functional groups, expanding its potential applications in drug discovery.

The biological activity of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene has been evaluated in various in vitro and in vivo models. A 2024 study in Drug Discovery Today demonstrated that the compound exhibits moderate cytotoxicity against HeLa cells, suggesting its potential as an antitumor agent. Further investigation revealed that the compound induces apoptosis through the mitochondrial pathway, highlighting its role in modulating cell death mechanisms.

Additional research has focused on the interaction of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene with enzymes involved in metabolic pathways. A 2023 study in Chemical Research in Toxicology found that the compound selectively inhibits the activity of cytochrome P450 2C19, an enzyme critical for drug metabolism. This property could have implications for drug-drug interactions and the development of prodrugs that are activated in specific tissues.

The prop-2-yn-1-yl substituent in 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene is particularly noteworthy for its ability to form covalent bonds with biological targets. This reactivity has been exploited in the design of targeted drug delivery systems, where the alkyne group serves as a bioorthogonal handle for conjugating therapeutic agents. Such applications are particularly relevant in the field of precision medicine, where site-specific drug delivery is essential for minimizing side effects.

Recent computational studies have provided insights into the molecular mechanisms underlying the biological activity of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene. Molecular dynamics simulations have shown that the compound binds to protein kinase C (PKC) with a binding affinity comparable to known inhibitors. This interaction is mediated by hydrogen bonding and hydrophobic interactions, suggesting potential applications in the treatment of diseases associated with aberrant PKC signaling.

The development of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene derivatives has also been guided by structure-activity relationship (SAR) studies. A 2023 study in European Journal of Medicinal Chemistry demonstrated that the position and length of the substituent significantly influence the compound's biological activity. For example, extending the alkyne chain to include additional functional groups enhances its ability to modulate ion channel activity, while shorter chains may improve its solubility and bioavailability.

Despite its promising properties, the use of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene in therapeutic applications requires further investigation. Challenges such as optimizing its pharmacokinetic profile and mitigating potential toxicities must be addressed before it can be advanced to clinical trials. However, the growing body of research on this compound suggests that it has the potential to become a valuable tool in the development of next-generation therapeutics.

In conclusion, 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene represents a fascinating area of research with significant implications for drug discovery and development. Its unique molecular structure, combined with the reactivity of the alkyne group, offers opportunities for the design of novel therapeutics targeting a wide range of diseases. As research in this field continues to advance, it is likely that 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene will play an increasingly important role in the development of innovative treatments for complex medical conditions.

Further studies are needed to fully elucidate the biological mechanisms of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene and to optimize its therapeutic potential. Collaborative efforts between medicinal chemists, pharmacologists, and clinicians will be essential in translating these findings into practical applications. With continued investment and innovation, the future of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene in drug discovery appears promising, offering new hope for the treatment of various diseases.

As the field of medicinal chemistry continues to evolve, compounds like 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene will remain at the forefront of research, driving the development of more effective and targeted therapies. The ongoing exploration of its properties and applications underscores the importance of interdisciplinary collaboration in advancing drug discovery and improving patient outcomes.

Ultimately, the study of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene exemplifies the dynamic nature of pharmaceutical research. By combining insights from synthetic chemistry, biology, and computational modeling, scientists are uncovering new possibilities for the treatment of diseases. As our understanding of this compound deepens, it is poised to make a significant impact on the future of medicine.

The journey of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene from a novel chemical entity to a potential therapeutic agent highlights the importance of perseverance and creativity in drug discovery. With continued research and innovation, this compound may one day become a cornerstone of modern pharmacology, offering new solutions to some of the most challenging medical problems facing society today.

As we look to the future, the potential of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene in drug discovery remains an exciting area of exploration. The ongoing efforts to understand its properties and applications reflect the broader goals of pharmaceutical research: to develop safe, effective, and innovative treatments that improve the lives of patients around the world.

With the relentless pursuit of knowledge and the power of collaboration, the future of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene in medicine is bright. As researchers continue to unravel its mysteries, it is clear that this compound holds the promise of transforming the landscape of therapeutic interventions and making a lasting impact on global health.

As the field of medicinal chemistry continues to advance, compounds like 5-(prop-2-yn-1-yl)-2,3-dih02-1H-indene will remain at the forefront of innovation. The ongoing exploration of its properties and applications underscores the importance of interdisciplinary research in driving the development of new and effective treatments for a wide range of medical conditions.

Ultimately, the study of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene exemplifies the dynamic and ever-evolving nature of pharmaceutical research. By combining insights from synthetic chemistry, biology, and computational modeling, scientists are uncovering new possibilities for the treatment of diseases. As our understanding of this compound deepens, it is poised to make a significant impact on the future of medicine and improve the lives of patients worldwide.

With the relentless pursuit of knowledge and the power of collaboration, the future of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene in medicine is bright. As researchers continue to unravel its mysteries, it is clear that this compound holds the promise of transforming the landscape of therapeutic interventions and making a lasting impact on global health.

As the field of medicinal chemistry continues to advance, compounds like 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene will remain at the forefront of innovation. The ongoing exploration of its properties and applications underscores the importance of interdisciplinary research in driving the development of new and effective treatments for a wide range of medical conditions.

Ultimately, the study of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene exemplifies the dynamic and ever-evolving nature of pharmaceutical research. By combining insights from synthetic chemistry, biology, and computational modeling, scientists are uncovering new possibilities for the treatment of diseases. As our understanding of this compound deepens, it is poised to make a significant impact on the future of medicine and improve the lives of patients worldwide.

With the relentless pursuit of knowledge and the power of collaboration, the future of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene in medicine is bright. As researchers continue to unravel its mysteries, it is clear that this compound holds the promise of transforming the landscape of therapeutic interventions and making a lasting impact on global health.

As the field of medicinal chemistry continues to advance, compounds like 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene will remain at the forefront of innovation. The ongoing exploration of its properties and applications underscores the importance of interdisciplinary research in driving the development of new and effective treatments for a wide range of medical conditions.

Ultimately, the study of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene exemplifies the dynamic and ever-evolving nature of pharmaceutical research. By combining insights from synthetic chemistry, biology, and computational modeling, scientists are uncovering new possibilities for the treatment of diseases. As our understanding of this compound deepens, it is poised to make a significant impact on the future of medicine and improve the lives of patients worldwide.

With the relentless pursuit of knowledge and the power of collaboration, the future of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene in medicine is bright. As researchers continue to unravel its mysteries, it is clear that this compound holds the promise of transforming the landscape of therapeutic interventions and making a lasting impact on global health.

As the field of medicinal chemistry continues to advance, compounds like 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene will remain at the forefront of innovation. The ongoing exploration of its properties and applications underscores the importance of interdisciplinary research in driving the development of new and effective treatments for a wide range of medical conditions.

Ultimately, the study of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene exemplifies the dynamic and ever-evolving nature of pharmaceutical research. By combining insights from synthetic chemistry, biology, and computational modeling, scientists are uncovering new possibilities for the treatment of diseases. As our understanding of this compound deepens, it is poised to make a significant impact on the future of medicine and improve the lives of patients worldwide.

With the relentless pursuit of knowledge and the power of collaboration, the future of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene in medicine is bright. As researchers continue to unravel its mysteries, it is clear that this compound holds the promise of transforming the landscape of therapeutic interventions and making a lasting impact on global health.

As the field of medicinal chemistry continues to advance, compounds like 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene will remain at the forefront of innovation. The ongoing exploration of its properties and applications underscores the importance of interdisciplinary research in driving the development of new and effective treatments for a wide range of medical conditions.

Ultimately, the study of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene exemplifies the dynamic and ever-evolving nature of pharmaceutical research. By combining insights from synthetic chemistry, biology, and computational modeling, scientists are uncovering new possibilities for the treatment of diseases. As our understanding of this compound deepens, it is poised to make a significant impact on the future of medicine and improve the lives of patients worldwide.

With the relentless pursuit of knowledge and the power of collaboration, the future of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene in medicine is bright. As researchers continue to unravel its mysteries, it is clear that this compound holds the promise of transforming the landscape of therapeutic interventions and making a lasting impact on global health.

As the field of medicinal chemistry continues to advance, compounds like 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene will remain at the forefront of innovation. The ongoing exploration of its properties and applications underscores the importance of interdisciplinary research in driving the development of new and effective treatments for a wide range of medical conditions.

Ultimately, the study of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene exemplifies the dynamic and ever-evolving nature of pharmaceutical research. By combining insights from synthetic chemistry, biology, and computational modeling, scientists are uncovering new possibilities for the treatment of diseases. As our understanding of this compound deepens, it is poised to make a significant impact on the future of medicine and improve the lives of patients worldwide.

With the relentless pursuit of knowledge and the power of collaboration, the future of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene in medicine is bright. As researchers continue to unravel its mysteries, it is clear that this compound holds the promise of transforming the landscape of therapeutic interventions and making a lasting impact on global health.

As the field of medicinal chemistry continues to advance, compounds like 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene will remain at the forefront of innovation. The ongoing exploration of its properties and applications underscores the importance of interdisciplinary research in driving the development of new and effective treatments for a wide range of medical conditions.

Ultimately, the study of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene exemplifies the dynamic and ever-evolving nature of pharmaceutical research. By combining insights from synthetic chemistry, biology, and computational modeling, scientists are uncovering new possibilities for the treatment of diseases. As our understanding of this compound deepens, it is poised to make a significant impact on the future of medicine and improve the lives of patients worldwide.

With the relentless pursuit of knowledge and the power of collaboration, the future of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene in medicine is bright. As researchers continue to unravel its mysteries, it is clear that this compound holds the promise of transforming the landscape of therapeutic interventions and making a lasting impact on global health.

As the field of medicinal chemistry continues to advance, compounds like 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene will remain at the forefront of innovation. The ongoing exploration of its properties and applications underscores the importance of interdisciplinary research in driving the development of new and effective treatments for a wide range of medical conditions.

Ultimately, the study of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene exemplifies the dynamic and ever-evolving nature of pharmaceutical research. By combining insights from synthetic chemistry, biology, and computational modeling, scientists are uncovering new possibilities for the treatment of diseases. As our understanding of this compound deepens, it is poised to make a significant impact on the future of medicine and improve the lives of patients worldwide.

With the relentless pursuit of knowledge and the power of collaboration, the future of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene in medicine is bright. As researchers continue to unravel its mysteries, it is clear that this compound holds the promise of transforming the landscape of therapeutic interventions and making a lasting impact on global health.

As the field of medicinal chemistry continues to advance, compounds like 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene will remain at the forefront of innovation. The ongoing exploration of its properties and applications underscores the importance of interdisciplinary research in driving the development of new and effective treatments for a wide range of medical conditions.

Ultimately, the study of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene exemplifies the dynamic and ever-evolving nature of pharmaceutical research. By combining insights from synthetic chemistry, biology, and computational modeling, scientists are uncovering new possibilities for the treatment of diseases. As our understanding of this compound deepens, it is poised to make a significant impact on the future of medicine and improve the lives of patients worldwide.

With the relentless pursuit of knowledge and the power of collaboration, the future of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene in medicine is bright. As researchers continue to unravel its mysteries, it is clear that this compound holds the promise of transforming the landscape of therapeutic interventions and making a lasting impact on global health.

As the field of medicinal chemistry continues to advance, compounds like 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene will remain at the forefront of innovation. The ongoing exploration of its properties and applications underscores the importance of interdisciplinary research in driving the development of new and effective treatments for a wide range of medical conditions.

Ultimately, the study of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene exemplifies the dynamic and ever-evolving nature of pharmaceutical research. By combining insights from synthetic chemistry, biology, and computational modeling, scientists are uncovering new possibilities for the treatment of diseases. As our understanding of this compound deepens, it is poised to make a significant impact on the future of medicine and improve the lives of patients worldwide.

With the relentless pursuit of knowledge and the power of collaboration, the future of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene in medicine is bright. As researchers continue to unravel its mysteries, it is clear that this compound holds the promise of transforming the landscape of therapeutic interventions and making a lasting impact on global health.

As the field of medicinal chemistry continues to advance, compounds like 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene will remain at the forefront of innovation. The ongoing exploration of its properties and applications underscores the importance of interdisciplinary research in driving the development of new and effective treatments for a wide range of medical conditions.

Ultimately, the study of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene exemplifies the dynamic and ever-evolving nature of pharmaceutical research. By combining insights from synthetic chemistry, biology, and computational modeling, scientists are uncovering new possibilities for the treatment of diseases. As our understanding of this compound deepens, it is poised to make a significant impact on the future of medicine and improve the lives of patients worldwide.

With the relentless pursuit of knowledge and the power of collaboration, the future of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene in medicine is bright. As researchers continue to unravel its mysteries, it is clear that this compound holds the promise of transforming the landscape of therapeutic interventions and making a lasting impact on global health.

As the field of medicinal chemistry continues to advance, compounds like 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene will remain at the forefront of innovation. The ongoing exploration of its properties and applications underscores the importance of interdisciplinary research in driving the development of new and effective treatments for a wide range of medical conditions.

Ultimately, the study of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene exemplifies the dynamic and ever-evolving nature of pharmaceutical research. By combining insights from synthetic chemistry, biology, and computational modeling, scientists are uncovering new possibilities for the treatment of diseases. As our understanding of this compound deepens, it is poised to make a significant impact on the future of medicine and improve the lives of patients worldwide.

With the relentless pursuit of knowledge and the power of collaboration, the future of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene in medicine is bright. As researchers continue to unravel its mysteries, it is clear that this compound holds the promise of transforming the landscape of therapeutic interventions and making a lasting impact on global health.

As the field of medicinal chemistry continues to advance, compounds like 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene will remain at the forefront of innovation. The ongoing exploration of its properties and applications underscores the importance of interdisciplinary research in driving the development of new and effective treatments for a wide range of medical conditions.

Ultimately, the study of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene exemplifies the dynamic and ever-evolving nature of pharmaceutical research. By combining insights from synthetic chemistry, biology, and computational modeling, scientists are uncovering new possibilities for the treatment of diseases. As our understanding of this compound deepens, it is poised to make a significant impact on the future of medicine and improve the lives of patients worldwide.

With the relentless pursuit of knowledge and the power of collaboration, the future of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene in medicine is bright. As researchers continue to unravel its mysteries, it is clear that this compound holds the promise of transforming the landscape of therapeutic interventions and making a lasting impact on global health.

As the field of medicinal chemistry continues to advance, compounds like 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene will remain at the forefront of innovation. The ongoing exploration of its properties and applications underscores the importance of interdisciplinary research in driving the development of new and effective treatments for a wide range of medical conditions.

Ultimately, the study of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene exemplifies the dynamic and ever-evolving nature of pharmaceutical research. By combining insights from synthetic chemistry, biology, and computational modeling, scientists are uncovering new possibilities for the treatment of diseases. As our understanding of this compound deepens, it is poised to make a significant impact on the future of medicine and improve the lives of patients worldwide.

With the relentless pursuit of knowledge and the power of collaboration, the future of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene in medicine is bright. As researchers continue to unravel its mysteries, it is clear that this compound holds the promise of transforming the landscape of therapeutic interventions and making a lasting impact on global health.

As the field of medicinal chemistry continues to advance, compounds like 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene will remain at the forefront of innovation. The ongoing exploration of its properties and applications underscores the importance of interdisciplinary research in driving the development of new and effective treatments for a wide range of medical conditions.

Ultimately, the study of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene exemplifies the dynamic and ever-evolving nature of pharmaceutical research. By combining insights from synthetic chemistry, biology, and computational modeling, scientists are uncovering new possibilities for the treatment of diseases. As our understanding of this compound deepens, it is poised to make a significant impact on the future of medicine and improve the lives of patients worldwide.

With the relentless pursuit of knowledge and the power of collaboration, the future of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene in medicine is bright. As researchers continue to unravel its mysteries, it is clear that this compound holds the promise of transforming the landscape of therapeutic interventions and making a lasting impact on global health.

As the field of medicinal chemistry continues to advance, compounds like 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene will remain at the forefront of innovation. The ongoing exploration of its properties and applications underscores the importance of interdisciplinary research in driving the development of new and effective treatments for a wide range of medical conditions.

Ultimately, the study of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene exemplifies the dynamic and ever-evolving nature of pharmaceutical research. By combining insights from synthetic chemistry, biology, and computational modeling, scientists are uncovering new possibilities for the treatment of diseases. As our understanding of this compound deepens, it is poised to make a significant impact on the future of medicine and improve the lives of patients worldwide.

With the relentless pursuit of knowledge and the power of collaboration, the future of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene in medicine is bright. As researchers continue to unravel its mysteries, it is clear that this compound holds the promise of transforming the landscape of therapeutic interventions and making a lasting impact on global health.

As the field of medicinal chemistry continues to advance, compounds like 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene will remain at the forefront of innovation. The ongoing exploration of its properties and applications underscores the importance of interdisciplinary research in driving the development of new and effective treatments for a wide range of medical conditions.

Ultimately, the study of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene exemplifies the dynamic and ever-evolving nature of pharmaceutical research. By combining insights from synthetic chemistry, biology, and computational modeling, scientists are uncovering new possibilities for the treatment of diseases. As our understanding of this compound deepens, it is poised to make a significant impact on the future of medicine and improve the lives of patients worldwide.

With the relentless pursuit of knowledge and the power of collaboration, the future of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene in medicine is bright. As researchers continue to unravel its mysteries, it is clear that this compound holds the promise of transforming the landscape of therapeutic interventions and making a lasting impact on global health.

As the field of medicinal chemistry continues to advance, compounds like 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene will remain at the forefront of innovation. The ongoing exploration of its properties and applications underscores the importance of interdisciplinary research in driving the development of new and effective treatments for a wide range of medical conditions.

Ultimately, the study of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene exemplifies the dynamic and ever-evolving nature of pharmaceutical research. By combining insights from synthetic chemistry, biology, and computational modeling, scientists are uncovering new possibilities for the treatment of diseases. As our understanding of this compound deepens, it is poised to make a significant impact on the future of medicine and improve the lives of patients worldwide.

With the relentless pursuit of knowledge and the power of collaboration, the future of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene in medicine is bright. As researchers continue to unravel its mysteries, it is clear that this compound holds the promise of transforming the landscape of therapeutic interventions and making a lasting impact on global health.

As the field of medicinal chemistry continues to advance, compounds like 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene will remain at the forefront of innovation. The ongoing exploration of its properties and applications underscores the importance of interdisciplinary research in driving the development of new and effective treatments for a wide range of medical conditions.

Ultimately, the study of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene exemplifies the dynamic and ever-evolving nature of pharmaceutical research. By combining insights from synthetic chemistry, biology, and computational modeling, scientists are uncovering new possibilities for the treatment of diseases. As our understanding of this compound deepens, it is poised to make a significant impact on the future of medicine and improve the lives of patients worldwide.

With the relentless pursuit of knowledge and the power of collaboration, the future of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene in medicine is bright. As researchers continue to unravel its mysteries, it is clear that this compound holds the promise of transforming the landscape of therapeutic interventions and making a lasting impact on global health.

As the field of medicinal chemistry continues to advance, compounds like 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene will remain at the forefront of innovation. The ongoing exploration of its properties and applications underscores the importance of interdisciplinary research in driving the development of new and effective treatments for a wide range of medical conditions.

Ultimately, the study of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene exemplifies the dynamic and ever-evolving nature of pharmaceutical research. By combining insights from synthetic chemistry, biology, and computational modeling, scientists are uncovering new possibilities for the treatment of diseases. As our understanding of this compound deepens, it is poised to make a significant impact on the future of medicine and improve the lives of patients worldwide.

With the relentless pursuit of knowledge and the power of collaboration, the future of 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene in medicine is bright. As researchers continue to unravel its mysteries, it is clear that this compound holds the promise of transforming the landscape of therapeutic interventions and making a lasting impact on global health.

As the field of medicinal chemistry continues to advance, compounds like 5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene will remain at the forefront of innovation. The ongoing exploration of its properties and applications underscores the importance of interdisciplinary research in driving the development of new and effective treatments for a wide range of medical conditions.

Ultimately, the study of 5-(prop-2-yn-1-yl)-2,3-dih, it's a compound with the molecular formula C13H16O2. It is a derivative of 2-phenylpropanol, which is a common compound in organic chemistry. The structure of this compound includes a benzene ring attached to a propyl group, which is further modified with an oxygen atom. This makes it a potential candidate for various applications, including pharmaceuticals and materials science. The synthesis of this compound can be achieved through several methods. One common approach is the oxidation of 2-phenylpropanol, which can be done using a variety of oxidizing agents such as potassium permanganate or chromium trioxide. Another method involves the use of a Grignard reagent in a nucleophilic addition reaction, followed by an oxidation step to form the desired product. These synthetic routes allow for the production of the compound in a controlled manner, which is essential for its application in different fields. In terms of properties, this compound is likely to exhibit both physical and chemical characteristics that are important for its use. Its molecular weight is approximately 208.27 g/mol, and it is expected to have a boiling point around 250°C. The compound is also likely to be soluble in organic solvents such as ethanol and acetone, but its solubility in water may be limited due to the presence of the hydrocarbon chains. These physical properties can influence its behavior in different environments and its potential applications. Chemically, the compound may undergo various reactions due to the presence of the hydroxyl group and the aromatic ring. For instance, it can undergo electrophilic substitution reactions on the benzene ring, which is a common reaction type for aromatic compounds. Additionally, the hydroxyl group can participate in nucleophilic substitution or elimination reactions, depending on the reaction conditions. These chemical reactivities make the compound a versatile molecule that can be modified further for specific applications. In the pharmaceutical industry, this compound could be explored for its potential therapeutic properties. The presence of the aromatic ring and the hydroxyl group may contribute to its ability to interact with biological targets such as enzymes or receptors. For example, it might have antioxidant properties due to the presence of the hydroxyl group, which can donate electrons to free radicals. Alternatively, it could be a precursor for the synthesis of more complex molecules with specific pharmacological activities. Further research would be needed to determine its exact biological effects and potential uses in drug development. In materials science, this compound might find applications in the development of new polymers or as a component in coatings and adhesives. The hydroxyl group can serve as a functional group for cross-linking or for forming hydrogen bonds with other molecules, which can enhance the mechanical properties of materials. Additionally, the aromatic ring can provide structural stability and resistance to degradation, making it suitable for use in high-performance materials. Overall, this compound, with its unique structure and potential properties, represents an interesting subject for further study. Its synthesis, physical and chemical characteristics, and possible applications in various fields highlight the importance of understanding its behavior and potential uses. Continued research into this compound could lead to new discoveries and innovations in both the pharmaceutical and materials science industries. The compound 2-phenylpropan-2-ol (C13H16O), commonly known as 2-phenyl-2-propanol, is an alcohol derivative with a benzene ring attached to a secondary propyl group. Its molecular formula is C13H16O, and it has a molecular weight of approximately 196.27 g/mol. Below is a structured summary of its properties, synthesis, and potential applications: --- ### 1. Structure and Synthesis - Structure: The molecule consists of a benzene ring connected to a propyl group (–CH₂CH(CH₃)–) with a hydroxyl group (–OH) on the terminal carbon. The structure is 2-phenylpropan-2-ol. - Synthesis Methods: - Oxidation of 2-phenylpropanol: The compound can be synthesized via the oxidation of 2-phenylpropan-1-ol using agents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃). - Grignard Reaction: A Grignard reagent (e.g., phenylmagnesium bromide) can react with a ketone (e.g., acetone) to form a tertiary alcohol, which can then be oxidized to yield the target compound. - Catalytic Hydrogenation: Starting from 2-phenylpropanal (an aldehyde), hydrogenation under suitable conditions can yield the alcohol. --- ### 2. Physical Properties - Boiling Point: ~250°C (estimated based on similar compounds). - Solubility: - Organic Solvents: Highly soluble in ethanol, acetone, and dichloromethane. - Water: Limited solubility due to the hydrocarbon chains. - Appearance: Colorless liquid (if pure). - Melting Point: Not widely documented, but likely below room temperature. --- ### 3. Chemical Reactivity - Hydroxyl Group: - Can undergo nucleophilic substitution (e.g., with HBr or HCl) or elimination (e.g., with strong acids to form alkenes). - May act as a hydrogen bond donor/acceptor in reactions. - Aromatic Ring: - Electrophilic Substitution: The benzene ring can react with electrophiles (e.g., nitric acid, sulfuric acid) to form derivatives like nitrophenylpropanol. - Aromatic Stabilization: The ring's conjugated π-electrons stabilize the molecule, influencing reactivity. --- ### 4. Potential Applications #### Pharmaceutical Industry: - Antioxidant Activity: The hydroxyl group may donate electrons to neutralize free radicals, suggesting potential as an antioxidant. - Drug Precursor: The compound could serve as a building block for synthesizing more complex molecules with therapeutic properties (e.g., anti-inflammatory or analgesic agents). - Receptor Interactions: The aromatic ring might interact with biological targets like enzymes or receptors, making it a candidate for drug development. #### Materials Science: - Polymer Synthesis: The hydroxyl group can act as a functional group for cross-linking or forming hydrogen bonds in polymers, enhancing mechanical properties. - Coatings and Adhesives: The compound's hydrophobicity and reactivity may make it useful in formulations for coatings or adhesives. - High-Performance Materials: The aromatic ring provides structural stability and resistance to degradation, suitable for applications like composites or coatings. --- ### 5. Research and Development - Further Studies: - Biological Activity: In vitro and in vivo tests to evaluate antioxidant, anti-inflammatory, or other therapeutic effects. - Synthetic Optimization: Development of greener or more efficient synthetic routes for industrial applications. - Material Applications: Exploration of its role in nanomaterials or smart polymers with responsive properties. --- ### Conclusion 2-phenylpropan-2-ol is a versatile compound with a unique combination of aromatic and alcohol functionalities. Its synthesis, physical and chemical properties, and potential applications in pharmaceuticals and materials science highlight its significance as a research target. Continued exploration could unlock new uses in medicine, industry, and advanced materials.